7-morpholin-4-yl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-amine

• IUPAC Name: 7-morpholin-4-yl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-amine
• InChI: InChI=1S/C15H22N2O/c16-14-4-1-12-2-5-15(6-3-13(12)11-14)17-7-9-18-10-8-17/h1,4,11,15H,2-3,5-10,16H2
• InChI Key: BEWWYYAOVZMPCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CCC1N3CCOCC3)C=C(C=C2)N
• Molecular Formula: C15H22N2O
• DSSTOX Substance ID: DTXSID50725817
• Molecular Weight: 246.35 g/mol
• CAS RN: 1022963-80-9

Description

The compound “7-morpholin-4-yl-6,7,8,9-tetrahydro-5H-benzo7annulen-3-amine” is a polycyclic amine. It is of interest due to its structural complexity and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound is complex, as indicated by its name. It contains a morpholinyl group attached to a tetrahydrobenzoannulene core.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its melting point, boiling point, density, molecular formula, and molecular weight.

Scientific Research Applications

1. Applications in Fruit Preservation and Dietary Exposure Assessment

• Morpholine, a related chemical structure, is utilized as an emulsifier in wax coatings for fruits like citrus fruits and apples, enhancing freshness and providing protection against insects and fungi. A study highlighted the analysis of morpholine residues in various fruits and juices to assess dietary exposure among the Chinese population. The research findings suggested that the dietary exposure to morpholine residues from fruits and juices was below the acceptable daily intake, indicating no significant health concerns (Cao et al., 2019).

2. Understanding Metabolic Pathways and Variability

• Research has explored the sulphation rate of related heterocyclic amines in human liver and intestinal mucosa. The study found considerable interindividual variability in the sulphation rates of these compounds, indicating potential differences in metabolism and detoxification processes among individuals. This information is vital in understanding the metabolic pathways and individual susceptibility to exposure from similar chemical structures (Pacifici et al., 1997).

3. Pharmacokinetic Studies and Drug Metabolism

• Detailed pharmacokinetic studies have been conducted on related compounds to understand their metabolism, distribution, and excretion in the human body. Such studies provide crucial insights into how related chemical structures are processed in the body, helping in the design and development of new therapeutic agents with similar core structures. For instance, a study on SB-649868, a related orexin receptor antagonist, provided comprehensive data on its metabolites and elimination pathways (Renzulli et al., 2011).

4. Examination of Therapeutic Potential

• Compounds with a similar chemical backbone have been studied for their therapeutic potential and efficacy in various medical conditions. For instance, research on beta-morpholinoethyl benzhydryl ether hydrochloride explored its antihistamine properties and therapeutic effects in allergic conditions (McBAVACK et al., 1948).

Synthesis routes and methods

Procedure details

Into a Parr pressure reactor was added 4-(2-nitro-6,7,8,9-tetrahydro-5H-benzocyclohepten-7-yl)-morpholine (200 mg, 0.0007 mol) in methanol (6 mL, 0.1 mol). The reaction was placed under 40 psi for 10 h. HPLC indicated no starting material remaining. The reaction mixture was filtered through celite. The celite was further washed with methanol and DMF. The filtrated was concentrated in vacuo to a tannish-brown solid which was confirmed as product by both 1HNMR and LCMS. Material was carried on without further purification to give 7-Morpholin-4-yl-6,7,8,9-tetrahydro-5H-benzocyclohepten-2-ylamine 1HNMR (400 MHz, CDCl3) δ 6.89 (d, 1H, J=7.8 Hz), 6.49 (s, 1H), 6.45 (d, 1H, J=7.8 Hz), 3.70 (broad s, 4H), 3.52 (broad s, 1H), 2.68-2.77 (m, 2H), 2.56 (broad s, 4H), 2.05 (m, 2H), 1.59 (broad s, 2H), 1.39 (m, 2H), 1.22 (m, 2H).